![molecular formula C15H17N3O2S B6089839 N-ethyl-2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide](/img/structure/B6089839.png)
N-ethyl-2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide
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Overview
Description
N-ethyl-2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide (EMOTPA) is a chemical compound that has been widely used in scientific research due to its unique properties. EMOTPA is a thio-derivative of pyrimidine and belongs to the class of thioamides. It is synthesized by the reaction of ethyl 2-bromoacetate and 4-methyl-6-oxo-1,6-dihydropyrimidine-2-thiol in the presence of a base.
Mechanism of Action
N-ethyl-2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide has been shown to act as a chelating agent for metal ions. It forms stable complexes with various metal ions, including copper, zinc, and nickel. The chelation of metal ions by this compound has been shown to affect the biological activity of the metal ions, making it a useful tool for the study of metal-dependent enzymes and proteins.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. This compound has also been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
N-ethyl-2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide has several advantages for lab experiments. It is easy to synthesize and purify, and it forms stable complexes with various metal ions. However, this compound has some limitations, including its limited solubility in water and its potential toxicity to cells and tissues.
Future Directions
There are several future directions for the use of N-ethyl-2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide in scientific research. One potential application is in the development of metal-organic frameworks for use in gas storage and separation. Another potential application is in the study of metal-dependent enzymes and proteins. Additionally, this compound may be useful in the development of new antimicrobial agents and antioxidants.
Synthesis Methods
The synthesis of N-ethyl-2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide involves a multi-step process that starts with the reaction of ethyl 2-bromoacetate and 4-methyl-6-oxo-1,6-dihydropyrimidine-2-thiol in the presence of a base. The reaction results in the formation of the intermediate ethyl 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-ylthio)acetate. The intermediate is then treated with hydrazine hydrate to obtain the final product, this compound.
Scientific Research Applications
N-ethyl-2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-phenylacetamide has been used in various scientific research studies due to its unique properties. It has been used as a ligand for the synthesis of metal complexes that have been tested for their antimicrobial activities. This compound has also been used as a fluorescent probe for the detection of metal ions. Furthermore, this compound has been used as a ligand for the synthesis of metal-organic frameworks that have been tested for their gas storage and separation properties.
properties
IUPAC Name |
N-ethyl-2-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2S/c1-3-18(12-7-5-4-6-8-12)14(20)10-21-15-16-11(2)9-13(19)17-15/h4-9H,3,10H2,1-2H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAZFGEWJPKATTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1)C(=O)CSC2=NC(=CC(=O)N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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